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Compound of Interest

Compound Name: CART(62-76)(human,rat)

Cat. No.: B561575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the Cocaine- and

Amphetamine-Regulated Transcript (CART) peptide fragment (62-76) in a research setting.

This document covers reputable suppliers, purity standards, and detailed protocols for

handling, storage, and experimental use.

Sourcing and Purity of CART(62-76) Peptide
The quality and purity of synthetic peptides are paramount for reproducible and reliable

experimental outcomes. Researchers should source CART(62-76) from reputable suppliers

who provide a certificate of analysis (CoA) with detailed information on purity, typically

determined by High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry

(MS).
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Supplier Stated Purity Analytical Method Notes

NovoPro Bioscience

Inc.
96.9%[1] HPLC

TFA salt is a common

counterion from

purification.[1]

MOLNOVA >98% HPLC
States research use

only.

Tocris Bioscience
Batch-specific on

CoA[2]
HPLC/MS

Intended for

laboratory research

use only.[2]

MedChemExpress See CoA[3][4] HPLC/MS
Available with and

without TFA.

Abcepta Research Grade Not specified
Provided as a

lyophilized powder.

APExBIO High-purity Not specified
For scientific research

use only.

Note on Trifluoroacetic Acid (TFA): TFA is often used in the purification of synthetic peptides

and can be present in the final product as a counterion. While generally not interfering with

most in vitro assays, its presence can affect the net weight and solubility of the peptide.[1] For

highly sensitive cellular studies, researchers may consider sourcing TFA-free peptides or using

appropriate controls.

Peptide Handling and Storage
Proper handling and storage are crucial to maintain the integrity and bioactivity of CART(62-

76).

2.1. Reconstitution of Lyophilized Peptide

Most suppliers provide CART(62-76) in a lyophilized powder form.

Protocol for Reconstitution:
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.

Solvent Selection: The choice of solvent depends on the peptide's properties. For CART(62-

76), sterile, distilled water or a buffer such as phosphate-buffered saline (PBS) at pH 7 is

generally recommended. For peptides that are difficult to dissolve, adding a small amount of

an organic solvent like dimethyl sulfoxide (DMSO) followed by dilution with an aqueous

buffer may be necessary.

Dissolution:

Using a sterile syringe, slowly add the calculated volume of solvent to the vial.

Gently swirl or roll the vial to dissolve the peptide. Avoid vigorous shaking or vortexing, as

this can cause aggregation or degradation of the peptide.

If the peptide does not dissolve completely, gentle warming (up to 40°C) or sonication can

be attempted.

Aliquoting and Storage of Stock Solution:

Once dissolved, it is highly recommended to aliquot the peptide solution into single-use

volumes. This minimizes freeze-thaw cycles, which can degrade the peptide.

Store the aliquots at -20°C or, for long-term storage, at -80°C.

2.2. Storage Conditions

Lyophilized Peptide: Store at -20°C in a desiccator, protected from light.

Reconstituted Peptide: Store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Experimental Protocols
3.1. In Vivo Administration: Intracerebroventricular (ICV) Injection in Rodents
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ICV injection is a common method to study the central effects of CART(62-76) on behaviors

such as feeding and anxiety.[5][6]

Protocol for ICV Injection:

Animal Preparation: Anesthetize the rodent (e.g., rat or mouse) using an appropriate

anesthetic agent. Secure the animal in a stereotaxic frame.

Surgical Procedure:

Make a midline incision on the scalp to expose the skull.

Identify the bregma. The injection site into the lateral ventricle is typically determined by

stereotaxic coordinates relative to the bregma.

Drill a small hole through the skull at the determined coordinates.

Peptide Injection:

Prepare the CART(62-76) solution in sterile saline or artificial cerebrospinal fluid (aCSF) at

the desired concentration.

Slowly infuse the peptide solution into the lateral ventricle using a microsyringe pump over

a period of several minutes.

Leave the injection needle in place for a few minutes post-injection to prevent backflow.

Post-operative Care: Suture the incision and provide appropriate post-operative care,

including analgesics and monitoring for recovery.

Experimental Workflow for ICV Injection and Behavioral Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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